3-[(3-Nitropyridin-2-yl)amino]benzoic acid

• Molecular Formula: C12H9N3O4
• Molecular Weight: 259.22 g/mol
• IUPAC Name: 3-[(3-nitropyridin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C12H9N3O4/c16-12(17)8-3-1-4-9(7-8)14-11-10(15(18)19)5-2-6-13-11/h1-7H,(H,13,14)(H,16,17)
• InChI Key: FNTULLSDPUXGCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=CC=N2)[N+](=O)[O-])C(=O)O

Description

3-[(3-Nitropyridin-2-yl)amino]benzoic acid is a useful research compound. Its molecular formula is C12H9N3O4 and its molecular weight is 259.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4N Aqueous solution of sodium hydroxide (1 ml) was added to a solution of ethyl 3-[(3-nitropyridin-2-yl)amino]benzoate (322 mg) in ethanol (2 ml) and 1,4-dioxane (2 ml). After stirred at room temperature for 1 hour, the mixture was acidified with dilute hydrochloric acid and extracted with ethyl acetate. The organic phase was washed with water and brine, dried over magnesium sulfate and concentrated to give 3-[(3-nitropyridin-2-yl)amino]benzoic acid (263 mg) as solid.